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Compound of Interest

Compound Name: 2,2-dichloropropanenitrile

CAS No.: 594-40-1

Cat. No.: B6147265

Get Quote

Part 1: Executive Safety Assessment
Immediate Action Required: 2,2-Dichloropropanenitrile is a highly flammable and toxic

halogenated nitrile. Improper disposal can release hydrogen cyanide (HCN) or hydrogen

chloride (HCl) gas if subjected to incompatible chemical treatments.

Core Directive: Do NOT attempt benchtop chemical deactivation (e.g., bleach oxidation or acid

hydrolysis) unless you have a validated, site-specific SOP. The complex substitution (gem-

dichloro group) renders standard nitrile hydrolysis unpredictable and potentially hazardous.

Controlled incineration via a licensed hazardous waste contractor is the only authorized

disposal method.

Part 2: Chemical Profile & Risk Analysis
Effective disposal begins with accurate characterization. Use the data below to validate your

waste stream.
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Parameter Data Operational Implication

CAS Number 594-40-1
Use for waste manifesting and

inventory tracking.

Molecular Formula C₃H₃Cl₂N

Contains Nitrogen and

Chlorine; generates NOx and

HCl upon combustion.

Flash Point ~15°C (59°F)

Class IB Flammable Liquid.

Store in explosion-proof

cabinets.

Reactivity Stable
Avoid Strong Oxidizers, Strong

Bases, and Reducing Agents.

Toxicity
Acute Tox.[1][2][3][4]

(Oral/Inhal)

Handle in a certified chemical

fume hood only.

Waste Code (RCRA) D001 (Ignitable)

May also trigger D003

(Reactive) depending on local

interpretation of nitrile content.

Part 3: Waste Segregation Logic (Decision Tree)
Proper segregation prevents cross-reactivity in waste drums. Follow this logic path to

determine the correct waste stream.
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Start: Identify Material State

Is it Pure 2,2-Dichloropropanenitrile?

Is it mixed with other solvents?

No

Segregate as: 
TOXIC NITRILE WASTE (Separate)

Yes (Best Practice)Segregate as: 
HALOGENATED ORGANIC WASTE

No (Organic Solvent Mix)

Is it an Aqueous Mixture?

Yes

Check pH & Cyanide Potential

High Risk

Click to download full resolution via product page

Figure 1: Waste Stream Segregation Logic. Note that while halogenated, the nitrile functionality

often mandates a separate "Toxic" stream to prevent incompatibility with standard organic

solvent waste.

Part 4: Disposal Procedures
Protocol A: Preparation for Professional Disposal (Standard)
This is the primary protocol. It focuses on stabilizing the waste for transport and incineration.
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1. Container Selection:

Material: High-Density Polyethylene (HDPE) or Amber Glass. Avoid metal containers due to

potential corrosion from hydrolysis byproducts (HCl).

Headspace: Leave at least 10% headspace to allow for vapor expansion.

2. Labeling Requirements:

Must be labeled "HAZARDOUS WASTE".

Chemical Name: Write out "2,2-Dichloropropanenitrile" completely. Do not use formulas or

abbreviations.

Hazard Checkboxes: Check "Flammable" and "Toxic".[2][5]

Constituents: If a mixture, list all solvents and their approximate percentages (e.g., 2,2-
Dichloropropanenitrile (5%), Dichloromethane (95%)).

3. Storage Prior to Pickup:

Store in a Satellite Accumulation Area (SAA).

Secondary containment is mandatory (polyethylene tray).

Segregation: Keep separate from Oxidizers (e.g., Nitric Acid) and Acids (e.g., HCl, H₂SO₄).

Contact with strong acids can theoretically liberate toxic gases depending on moisture

content.

Protocol B: Emergency Spill Response
Trigger: Spills > 50 mL or any spill outside a fume hood.

1. ALERT & EVACUATE
(Remove Ignition Sources)

2. DON PPE
(Nitrile Gloves, Goggles, Lab Coat)

3. CONTAIN
(Surround with Absorbent Socks)

4. ABSORB
(Use Vermiculite or Sand)

5. COLLECT
(Scoop into HDPE Pail)

6. LABEL & DISPOSE
(Treat as HazWaste)
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Figure 2: Emergency Spill Response Workflow. Immediate removal of ignition sources is critical

due to the low flash point.

Step-by-Step Spill Cleanup:

Evacuate & Ventilate: Immediately clear the area.[6] If safe, open windows or maximize

ventilation. Eliminate all ignition sources (Bunsen burners, hot plates).

PPE: Wear double nitrile gloves, safety goggles, and a fire-resistant lab coat. Use a half-

mask respirator with organic vapor cartridges if ventilation is poor.

Absorb: Do not use combustible materials like paper towels. Use vermiculite, dry sand, or

commercial non-combustible absorbent pads.

Clean: Scoop the absorbed material into a wide-mouth HDPE jar.

Decontaminate: Wipe the surface with a mild detergent and water. Place these wipes in the

same waste container.

Seal: Close the container tightly and label it as "Hazardous Waste: Debris contaminated with

2,2-Dichloropropanenitrile."

Part 5: Scientific Rationale (The "Why")
Why Incineration? 2,2-Dichloropropanenitrile contains a gem-dichloro moiety (

) adjacent to a nitrile (

).

Hydrolysis Risks: Standard acid hydrolysis (often used for nitriles) can be slow or incomplete

due to steric hindrance from the chlorine atoms. Furthermore, partial hydrolysis could yield

2,2-dichloropropanamide, which remains toxic.

Oxidation Risks: Using bleach (sodium hypochlorite) is dangerous. The interaction between

hypochlorite and organic nitriles/amines can generate chloramines or cyanogen chloride

(volatile and highly toxic) if the pH is not strictly controlled [1].
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Incineration Efficiency: High-temperature incineration (>1000°C) with secondary combustion

and acid gas scrubbing ensures the complete mineralization of the compound into

,

,

, and neutralized salts (NaCl) [2].

Self-Validating Safety: By utilizing the professional waste stream (Protocol A), you remove the

variable of human error in chemical treatment. The "validation" occurs via the waste manifest,

which tracks the chain of custody from your lab to the incinerator, ensuring regulatory

compliance (RCRA) and environmental safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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